Cas no 885524-31-2 (QUINAZOLINE, 6,7-DIBROMO-4-CHLORO-)
885524-31-2 structure
Product Name:QUINAZOLINE, 6,7-DIBROMO-4-CHLORO-
CAS No:885524-31-2
MF:C8H3Br2ClN2
MW:322.383818864822
CID:711942
Update Time:2024-01-31
QUINAZOLINE, 6,7-DIBROMO-4-CHLORO- Chemical and Physical Properties
Names and Identifiers
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- QUINAZOLINE, 6,7-DIBROMO-4-CHLORO-
- 6,7-dibromo-4-chloroquinazoline
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- Inchi: 1S/C8H3Br2ClN2/c9-5-1-4-7(2-6(5)10)12-3-13-8(4)11/h1-3H
- InChI Key: FHOUDEUTXFJXQK-UHFFFAOYSA-N
- SMILES: N1=C2C(C=C(Br)C(Br)=C2)=C(Cl)N=C1
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.9
QUINAZOLINE, 6,7-DIBROMO-4-CHLORO- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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